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Compound of Interest

Compound Name: Dysprosium bromide

Cat. No.: B081107

This document provides immediate safety and logistical guidance for the proper disposal of
Dysprosium (1) Bromide (DyBrs). The following procedures are designed for researchers,
scientists, and laboratory professionals to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Precautions

Dysprosium bromide is a hygroscopic, water-soluble solid that can cause significant skin and
eye irritation.[1][2][3] Inhalation of dust may lead to respiratory irritation.[2] Strict adherence to
safety protocols is mandatory when handling this compound.

» Engineering Controls: Always handle dysprosium bromide in a well-ventilated area,
preferably within a certified chemical fume hood to minimize dust inhalation.[1][2] Ensure that
eyewash stations and safety showers are readily accessible.[1]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is required for all
personnel handling dysprosium bromide waste.
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PPE Category Specification Rationale
) Protects against dust particles
ANSI Z87.1-compliant safety ) L
Eye/Face causing severe eye irritation.

goggles or a face shield.

[2]

Hand Protection

Nitrile rubber gloves.

Prevents skin contact and

subsequent irritation.[2]

Body Protection

Alab coat and appropriate
protective clothing to prevent

skin exposure.

Shields skin from accidental

spills and dust.[1]

Respiratory

If dust formation is
unavoidable, use a NIOSH-

approved particulate respirator.

Prevents respiratory tract

irritation.[2]

Chemical and Physical Properties

A summary of key quantitative data for Dysprosium (llI) Bromide is provided below. This

information is critical for safe handling and storage prior to disposal.

Property Value Citation
Physical State Solid (White to Light Grey) [1][2]
Molecular Formula DyBrs [2]
Molecular Weight 402.23 g/mol [2]
Melting Point 881 °C/1617.8 °F [1][2]
Boiling Point 1480 °C / 2696 °F [1112]
Solubility Highly water-soluble [2][3]
. Hygroscopic; stable under
Stability » [11[2]
normal conditions.
) ) Strong oxidizing agents,
Incompatible Materials [1][2]

water/moist air.
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Operational Disposal Protocol

The mandated disposal route for dysprosium bromide is through a licensed and approved
hazardous waste disposal facility.[1][2] Do not attempt to dispose of this chemical via standard
laboratory drains or general trash. The following step-by-step protocol outlines the procedure
for the collection, packaging, and storage of dysprosium bromide waste pending professional
removal.

Methodology: Waste Collection and Containment

Objective: To safely collect and package solid and aqueous dysprosium bromide waste for
disposal by a certified third-party service.

Materials:

Designated, sealable, and clearly labeled hazardous waste container (HDPE or glass).

Container for agueous waste.

Scoop or shovel for solid waste transfer.

Hazardous waste labels.

Personal Protective Equipment (as specified in the table above).

Procedure:

e Preparation:

o Don all required PPE (gloves, safety goggles, lab coat).

o Perform all waste handling within a chemical fume hood to control dust and vapors.

o Prepare a designated hazardous waste container. Ensure it is clean, dry, and compatible
with dysprosium bromide.

» Handling Solid Waste (Unused Reagent, Spills):
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o Carefully sweep or scoop up the solid dysprosium bromide waste.[1] Avoid any actions
that could generate dust.[1][4][5]

o Transfer the collected solid directly into the designated hazardous waste container.

o Do not add water or any other solvents to the solid waste. The material is hygroscopic and
reactive with moisture.[1][2]

o Handling Aqueous Waste (Solutions):

o Carefully pour aqueous solutions containing dysprosium bromide into a designated,
compatible liquid waste container.

o Do not mix with other waste streams unless compatibility has been verified. Specifically,
avoid mixing with strong oxidizing agents.[1]

o Container Sealing and Labeling:
o Securely close the container lid, ensuring a tight seal to protect from moisture.[1][2][5]

o Affix a hazardous waste label to the container. The label must include:

The full chemical name: "Dysprosium (Ill) Bromide"

The words "Hazardous Waste"

An accurate description of the contents (e.g., "Solid DyBrs" or "Aqueous solution of
DyBrs")

The associated hazards (Irritant, Hygroscopic)

The accumulation start date and your laboratory contact information.
o Storage and Disposal:

o Store the sealed and labeled container in a designated, well-ventilated, and secure waste
accumulation area.[1][2] The storage location must be dry and away from incompatible
materials.[1]
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o Arrange for pickup by your institution's Environmental Health & Safety (EHS) department
or a certified hazardous waste disposal contractor. Dispose of the contents and the
container in accordance with all federal, state, and local regulations.[4][5]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of dysprosium bromide waste.
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Wear Full PPE

Work in Fume Hood

Identify DyBr3 Waste

AN

Solid Waste Aqueous Waste
(Powder, Spills) (Solutions)

Sweep/Scoop into Pour into Designated
Designated Dry Container Agueous Waste Container

Securely Seal Container

Attach Hazardous Waste Label

Store in Secure,
Designated Area

Arrange Pickup by Certified
Waste Disposal Service

Diagram 1: Dysprosium Bromide Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for safe collection and disposal of Dysprosium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b081107?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA4712706&productDescription=DYSPR+III+BROMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.americanelements.com/dysprosium-iii-bromide-14456-48-5
https://www.samaterials.co.uk/content/msds-of-dysprosium.html
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/dysprosium%20metal%20%20-%20ESPI.pdf
https://www.benchchem.com/product/b081107#dysprosium-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b081107#dysprosium-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b081107#dysprosium-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b081107#dysprosium-bromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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